Cas no 1118-39-4 (7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate)

• Product Name: 7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate
• CAS No: 1118-39-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 148909
• Update Time: 2025-04-19

7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate Chemical and Physical Properties

Names and Identifiers

• 7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate
• MYRCENYL ACETATE
• 2-(4-acetoxy-4-methyl-pentyl)-buta-1,3-diene
• 6-Admpb
• 7-Acetoxy-6-(p-methoxyphenyl)pyrrolo(2,1-d)(1,5)benzothiazepine
• 7-acetoxy-6-p-methoxypyrrolo[2,1-d][1,5]benzothiazepine
• 7-Acetoxy-7-methyl-3-methylen-1-octen
• 7-Acetoxy-7-methyl-3-methylenoct-1-en
• AC1L1C89
• AC1Q60FJ
• ACMC-20dcb2
• CHEMBL
• Essigsaeure-(1,1-dimethyl-5-methylen-hept-6-enylester)
• Pyrrolo[2,1-d][1,5]benzothiazepin-7-ol,6-(4-methoxyphenyl)-, 7-acetate

• Inchi： 1S/C12H20O2/c1-6-10(2)8-7-9-12(4,5)14-11(3)13/h6H,1-2,7-9H2,3-5H3
• InChI Key： DCXXKSXLKWAZNO-UHFFFAOYSA-N
• SMILES： CC(OC(CCCC(C=C)=C)(C)C)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.9884 (rough estimate)
• Boiling Point: 273.19°C (rough estimate)
• Flash Point: 90.4ºC
• Refractive Index: 1.4480 (estimate)
• PSA: 26.3
• LogP: 3.24060

7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters